Cas no 1978-33-2 (2-Fluoro-3-methylaniline)

2-Fluoro-3-methylaniline Properties

Names and Identifiers

• 3-Amino-2-fluorotoluene
• 2-Fluoro-3-methylaniline
• 2-Fluor-3-methyl-anilin
• 2-Fluor-m-toluidin
• 2-fluoro-3-aminotoluene
• 2-fluoro-3-methyl-aniline
• 2-fluoro-3-methylbenzenamine
• 2-fluoro-3-methylphenylamine
• 2-Fluoro-m-toluidine
• Benzenamine, 2-fluoro-3-methyl-
• 2-Fluoro-m-toluidine 3-Amino-2-fluorotoluene
• 3-Amino-2-fluorotoluene, 2-Fluoro-m-toluidine
• 3-AMINO-2-FLUOROTOLUENE, 98+%
• 3-AMINO-2-FLUOROTOLUENE
• 1978-33-2
• FT-0601392
• MFCD06410915
• A4332
• CS-W003289
• EN300-126352
• DTXSID00627933
• J-511540
• PS-9199
• 2-fluoro-3-methylbenzenamine;2-Fluoro-3-methylaniline
• SY018333
• F0554
• SCHEMBL406513
• AC-3378
• AB25121
• AM20050318
• WFZUBZAEFXETBF-UHFFFAOYSA-N
• AKOS005145718
• 2-Fluoro-3-methyl-phenylamine
• 3-Amino-2-fluorotoluene;2-fluoro-3-aminotoluene
• DB-005270
• +Expand

• MDL： MFCD06410915
• InChIKey： WFZUBZAEFXETBF-UHFFFAOYSA-N
• Inchi： 1S/C7H8FN/c1-5-3-2-4-6(9)7(5)8/h2-4H,9H2,1H3
• SMILES： NC1=CC=CC(C)=C1F

Computed Properties

• Exact Mass: 125.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 125.064
• Heavy Atom Count: 9
• Complexity: 94.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• LogP: 2.29750
• PSA: 26.02000
• Refractive Index: 1.5340-1.5380
• Boiling Point: 87°C/12mmHg(lit.)
• Flash Point: 62.9℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.110(lit.)

2-Fluoro-3-methylaniline Security Information

• Symbol: GHS07
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi T Xn
• Hazardous Material transportation number：2810
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

2-Fluoro-3-methylaniline Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides